Cas no 63338-71-6 (Pentanoic acid, 5-(hydroxy-2,5-dimethylphenoxy)-2,2-dimethyl-)

• Product name: Pentanoic acid, 5-(hydroxy-2,5-dimethylphenoxy)-2,2-dimethyl-
• CAS No: 63338-71-6
• MF: C₁₅H₂₂O₄
• MW: 266.33278
• CID: 390196
• PubChem ID: 9881791

Pentanoic acid, 5-(hydroxy-2,5-dimethylphenoxy)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(hydroxy-2,5-dimethylphenoxy)-2,2-dimethyl-
• 5-(3-hydroxy-2,5-dimethylphenoxy)-2,2-dimethylpentanoic acid
• DTXSID50432312
• 63338-71-6

• Inchi： InChI=1S/C15H22O4/c1-10-8-12(16)11(2)13(9-10)19-7-5-6-15(3,4)14(17)18/h8-9,16H,5-7H2,1-4H3,(H,17,18)
• InChI Key： MYTACGSATMIAHK-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)OCCCC(C)(C)C(=O)O)C)O

Computed Properties

• Exact Mass: 266.15180918g/mol
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų